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Executive Summary

Vilazodone D8 (Vilazodone-d8) is the stable isotope-labeled analog of Vilazodone, a
multimodal serotonergic antidepressant.[1][2][3] It serves as the "Gold Standard" Internal
Standard (IS) for the quantification of Vilazodone in complex biological matrices (plasma,
serum, urine) via LC-MS/MS.[1][2] Its utility stems from its ability to perfectly mimic the
ionization efficiency, chromatographic retention, and extraction recovery of the analyte while
remaining spectrally distinct due to the +8 Da mass shift.[1]

Part 1: Chemical Identity & Physicochemical
Properties

The following data constitutes the definitive chemical identity for research and regulatory
documentation.

Table 1: Physicochemical Specifications
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Specification

Chemical Name

5-(4-(4-(5-cyano-1H-indol-3-yl)butyl)piperazin-1-
yl-2,2,3,3,5,5,6,6-d8)benzofuran-2-carboxamide

Common Name

Vilazodone-d8

CAS Number

1794789-93-7 (Free Base)

Molecular Formula

C26H19DsNs02

Molecular Weight

449.57 g/mol (vs. 441.52 g/mol for Unlabeled)

Isotopic Purity

> 99% Deuterated forms (d1-d8)

DMSO (>30 mg/mL), Methanol (Slightly), Water

Solubility

(Insoluble)
pKa ~7.6 (Piperazine nitrogen)
Appearance Off-white to pale yellow solid

Structural Analysis

The deuterium labeling is located on the piperazine ring (positions 2,2,3,3,5,5,6,6).[1] This

placement is strategic:

¢ Metabolic Stability: The piperazine ring is a site of oxidative metabolism.[1] Deuteration here

can kinetically stabilize the molecule (Kinetic Isotope Effect), although for use as an IS, the

primary goal is mass differentiation.[1]

» Fragmentation Retention: In MS/MS, the piperazine core often remains intact in primary

daughter ions, ensuring the mass shift is preserved in the transition (e.g., m/z 450 - 205).[1]

Part 2: Self-Validating Bioanalytical Protocol (LC-

MS/MS)

This section details a proven workflow for quantifying Vilazodone in human plasma using
Vilazodone D8.[1][4] This protocol is designed to meet FDA/EMA bioanalytical method

validation guidelines.[1]
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Reagent Preparation

e Stock Solution: Dissolve 1 mg Vilazodone D8 in 1 mL DMSO to yield 1 mg/mL. Store at
-20°C.

e Working IS Solution: Dilute stock in 50% Methanol/Water to 100 ng/mL. Prepare fresh daily
to prevent sorption to glass.[1]

Sample Preparation (Liquid-Liquid Extraction)

o Rationale: LLE is superior to Protein Precipitation (PPT) for Vilazodone because it removes
phospholipids that cause matrix effects (ion suppression) at the retention time.[1][2]

Step-by-Step Protocol:
 Aliquot: Transfer 200 pL human plasma into a clean glass tube.
e Spike: Add 20 pL of Vilazodone D8 Working IS Solution (100 ng/mL). Vortex 10s.

¢ Basify: Add 100 pL 0.1 M NaOH. (Vilazodone is basic; high pH ensures it is uncharged and
extracts into the organic phase).[1]

o Extract: Add 2 mL TBME (tert-Butyl methyl ether).
o Agitate: Mechanical shaker for 10 mins. Centrifuge at 4000 rpm for 5 mins.

o Concentrate: Transfer supernatant to a clean vial. Evaporate to dryness under N2z stream at
40°C.

» Reconstitute: Dissolve residue in 200 pL Mobile Phase.

LC-MS/MS Parameters

e Column: C18 Reverse Phase (e.g., Waters XBridge C18, 50 x 2.1 mm, 3.5 pm).[1][2]

o Mobile Phase: Isocratic elution.[1][4][5] Acetonitrile : 5mM Ammonium Acetate (70:30 v/v) +
0.1% Formic Acid.[1]

e Flow Rate: 0.4 mL/min.[1]
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¢ Run Time: ~3.0 minutes.

ble 2: itions ( |

Precursor lon Product lon Collision Dwell Time
Analyte
(Q1) (Q3) Energy (eV) (ms)
] m/z 442.2
Vilazodone m/z 155.1 35 100
[M+H]*
m/z 450.2
Vilazodone D8 m/z 157.1* 35 100
[M+H]*+

> Note on Transitions: While the parent mass shift is +8 Da, the fragment m/z 157 indicates
that the specific daughter ion retains only 2 deuterium atoms, or the fragmentation pathway
involves a rearrangement.[1] An alternative transition of 450.2 — 205.1 retains the full
piperazine ring and the +8 Da shift.[1] Researchers should optimize for the transition offering
the highest signal-to-noise ratio on their specific instrument.

Part 3: Mechanistic Visualization
Workflow Logic: Isotope Dilution Mass Spectrometry
(IDMS)

The following diagram illustrates the self-correcting nature of using Vilazodone D8.[1] Because
the D8 analog co-elutes with the analyte, any signal suppression caused by the plasma matrix
affects both equally, cancelling out the error in the final ratio calculation.[1]
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Figure 1: The Isotope Dilution workflow. The co-elution of Vilazodone D8 ensures that
extraction losses and ionization suppression (Matrix Effects) are mathematically nullified in the
final ratio.[1]

Part 4: Synthesis & Stability Considerations
Synthesis Route Overview

Vilazodone D8 is typically synthesized via a convergent route involving Piperazine-d8.[1][2]
e Precursor: Piperazine-d8 (fully deuterated) is reacted with 5-cyanoindole derivatives.[1][2]
e Coupling: The deuterated intermediate is coupled with the benzofuran moiety.[1]

« Purification: High-performance flash chromatography is required to remove partially
deuterated isotopologues (d0-d7), which could interfere with the unlabeled analyte channel.

[1][]

Stability & Handling[1][2][3][6]

 Light Sensitivity: Vilazodone is light-sensitive.[1][2] All D8 working solutions must be stored in
amber glass vials.[1]

e Protium Exchange: The deuterium atoms on the piperazine ring are non-exchangeable under
physiological pH.[1] However, exposure to extremely acidic conditions (pH < 1) for prolonged
periods at high temperatures could theoretically induce exchange.[1] The extraction protocol
(pH 10) is safe.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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